5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide

• Molecular Formula: C18H19BrClN3O3
• Molecular Weight: 440.7 g/mol
• IUPAC Name: 5-bromo-N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H19BrClN3O3/c1-2-17(24)23-9-7-22(8-10-23)14-4-3-12(11-13(14)20)21-18(25)15-5-6-16(19)26-15/h3-6,11H,2,7-10H2,1H3,(H,21,25)
• InChI Key: UBRQHGWZUWQQSM-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(O3)Br)Cl

Description

5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide, also known as BCF, is a synthetic compound that has been widely used in scientific research. BCF belongs to the class of furamide compounds that have been found to have various biological activities.

Mechanism Of Action

The mechanism of action of 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide is not fully understood. However, it has been proposed that 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide acts by binding to the active site of enzymes and inhibiting their activity. 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been found to bind to DNA and inhibit the activity of transcription factors.
Biochemical and physiological effects:
5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has also been found to induce apoptosis in cancer cells and inhibit the activity of transcription factors. Moreover, 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been found to have anti-inflammatory and antioxidant activity.

Advantages And Limitations For Lab Experiments

One of the advantages of using 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide in lab experiments is its high potency and specificity. 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been found to have inhibitory activity against various enzymes and anticancer activity against various cancer cell lines. Moreover, 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been used as a fluorescent probe to study the binding of proteins to DNA. However, one of the limitations of using 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide in lab experiments is its potential toxicity. 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been found to have cytotoxicity against normal cells at high concentrations.

Future Directions

There are several future directions for the research on 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide. One of the future directions is to study the structure-activity relationship of 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide and its derivatives. Another future direction is to study the pharmacokinetics and pharmacodynamics of 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide in vivo. Moreover, 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide can be used as a lead compound to develop new drugs for the treatment of various diseases such as Alzheimer's disease and cancer. Additionally, 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide can be used as a tool to study the binding of proteins to DNA and the regulation of gene expression.

Synthesis Methods

The synthesis of 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide involves the reaction of 3-chloro-4-(4-propionyl-1-piperazinyl)aniline with 5-bromo-2-furoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is purified by column chromatography to obtain pure 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide.

Scientific Research Applications

5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been extensively used in scientific research as a tool to study various biological processes. It has been found to have inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has also been found to have anticancer activity against various cancer cell lines. Moreover, 5-bromo-N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-furamide has been used as a fluorescent probe to study the binding of proteins to DNA.